Cas no 1249483-96-2 (Cyclopropyl-(4-fluorophenyl)methanesulfonamide)

• Product Name: Cyclopropyl-(4-fluorophenyl)methanesulfonamide
• CAS No: 1249483-96-2
• MF: C₁₀H₁₂FNO₂S
• MW: 229.271184921265
• CID: 5281207
• Update Time: 2025-11-06

Cyclopropyl-(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• cyclopropyl(4-fluorophenyl)methanesulfonamide
• Cyclopropyl-(4-fluorophenyl)methanesulfonamide

• Inchi： 1S/C10H12FNO2S/c11-9-5-3-8(4-6-9)10(7-1-2-7)15(12,13)14/h3-7,10H,1-2H2,(H2,12,13,14)
• InChI Key： HCMUPNSLPCHKOB-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(=CC=1)F)C1CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopropyl-(4-fluorophenyl)methanesulfonamide

Exploring the Properties and Applications of Cyclopropyl-(4-fluorophenyl)methanesulfonamide (CAS No. 1249483-96-2)

Cyclopropyl-(4-fluorophenyl)methanesulfonamide (CAS No. 1249483-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique cyclopropyl group and a 4-fluorophenyl moiety, which contribute to its distinct chemical and biological properties. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and ability to interact with various biological targets.

In recent years, the demand for fluorinated compounds like Cyclopropyl-(4-fluorophenyl)methanesulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a hot topic in drug discovery, as it often improves a molecule's pharmacokinetic profile. This compound's sulfonamide group further enhances its applicability, as sulfonamides are known for their broad-spectrum biological activities, including antimicrobial and anti-inflammatory effects.

The synthesis of Cyclopropyl-(4-fluorophenyl)methanesulfonamide typically involves multi-step organic reactions, including the introduction of the cyclopropyl ring and the 4-fluorophenyl group. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize yield and purity. These methods align with the growing trend toward green chemistry, which emphasizes efficiency and minimal environmental impact.

One of the most searched questions about this compound is its potential role in central nervous system (CNS) drug development. The cyclopropyl and fluorophenyl groups are often found in CNS-active molecules, making Cyclopropyl-(4-fluorophenyl)methanesulfonamide a candidate for further investigation. Additionally, its sulfonamide functionality could be leveraged in designing enzyme inhibitors, a rapidly expanding area in medicinal chemistry.

Beyond pharmaceuticals, Cyclopropyl-(4-fluorophenyl)methanesulfonamide has potential applications in agrochemicals. Fluorinated sulfonamides are increasingly used in crop protection due to their ability to resist degradation and target specific pests. This aligns with the global push for sustainable agriculture and reduced pesticide overuse. Researchers are also exploring its utility in material science, particularly in designing advanced polymers with tailored properties.

Analytical characterization of Cyclopropyl-(4-fluorophenyl)methanesulfonamide relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for regulatory approval and industrial use. The rise of AI-driven drug discovery has further accelerated the study of such compounds, with machine learning models predicting their interactions and optimizing synthetic routes.

In summary, Cyclopropyl-(4-fluorophenyl)methanesulfonamide (CAS No. 1249483-96-2) represents a promising compound at the intersection of medicinal chemistry, agrochemical innovation, and material science. Its unique structural features and versatile applications make it a subject of ongoing research, particularly in addressing contemporary challenges like drug resistance and environmental sustainability. As scientific advancements continue, this compound is poised to play a pivotal role in next-generation therapeutics and technologies.